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Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892

Compound Name: (R)-Glycolic acid, compound with (S-(R,S))-2-(methylamino)-1-
phenylpropanol(1:1)

CAS Number: 93982-06-0
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Experimental data for the compound with CAS number 93982-06-0 is limited in
publicly available literature. This guide provides computed data for the compound and detailed
experimental data for its individual components: (R)-Glycolic acid and (1R,2S)-2-
(methylamino)-1-phenylpropan-1-ol (a stereoisomer of the base).

Introduction

The substance with CAS number 93982-06-0 is an acid-base compound formed between (R)-
Glycolic acid and (S-(R,S))-2-(methylamino)-1-phenylpropanol. The base componentis a
stereoisomer of ephedrine, a well-known sympathomimetic amine. This technical guide
summarizes the available physical and chemical characteristics of this compound and its
constituent parts to support research and development activities.

(R)-Glycolic acid, compound with (S-(R,S))-2-
(methylamino)-1-phenylpropanol(1:1): Computed
Data
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Due to the scarcity of experimental data for this specific salt, the following table presents

computed properties.

Property Value

Molecular Formula C12H19NOa
Molecular Weight 241.28 g/mol
Exact Mass 241.131408 g/mol
Topological Polar Surface Area 89.8 A2

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 4

Component 1: (R)-Glycolic Acid

Glycolic acid is the smallest a-hydroxy acid (AHA) and is widely used in various industries,

including cosmetics and pharmaceuticals.[1]

Property Value Reference
Molecular Formula C2H40s3 [2]
Molecular Weight 76.05 g/mol [3][4]
Colorless, odorless, crystalline
Appearance _ [1][2]
solid
Melting Point 75-80 °C
Boiling Point Decomposes at 100 °C [1]
N Soluble in water, ethanol, and
Solubility ]
diethyl ether.[3][4]
pKa 3.83at25°C [4]
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Several methods are employed for the industrial production of glycolic acid:

» Hydrolysis of monochloroacetic acid: This process involves the reaction of monochloroacetic
acid with sodium hydroxide.[5]

o Carbonylation of formaldehyde: A reaction of formaldehyde with carbon monoxide and water
under high pressure and in the presence of an acidic catalyst.[6]

o Electrolytic reduction of oxalic acid: An electrochemical method to produce glycolic acid.[5]
e From glycerol: A method involving the catalytic oxidation of glycerol.[7][8]

A general experimental protocol for the synthesis from glyoxal is described as follows: Catalytic
experiments can be carried out in a rotated steel autoclave with a commercially available 40%
aqueous solution of glyoxal.[9] The reaction is run for 0.5-5 hours at temperatures of 100-170
°C.[9]

Component 2: (1R,2S)-2-(methylamino)-1-
phenylpropan-1-ol (Ephedrine)

This component is a sympathomimetic amine with known biological activity. It acts as a
stimulant and is used in medicine as a decongestant and to treat hypotension.[10][11]

Property Value

Molecular Formula C10H1sNO

Molecular Weight 165.23 g/mol
Appearance White crystalline powder
Boiling Point 255 °C at 760 mmHg[12]
Flash Point 85.6 °C[12]

Density 1.015 g/cm3[12]

Ephedrine primarily acts as an agonist at both a- and [3-adrenergic receptors.[11] Its
mechanism of action involves increasing the activity of norepinephrine on adrenergic receptors.
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[10] This leads to various physiological responses, including vasoconstriction, bronchodilation,
and increased heart rate and blood pressure. It has been used for its thermogenic and lipolytic
characteristics as a nutritional supplement.[10] Interestingly, research has shown that Ephedra
Herb also possesses pharmacological activities independent of its ephedrine alkaloid content,

such as c-MET inhibitory activity.[13]

Mandatory Visualizations
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Caption: Formation of the salt from its acid and base components.
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Caption: A generalized workflow for the synthesis of an organic salt.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.slideshare.net/slideshow/ephedrine-alkaloid/229370420
https://www.slideshare.net/slideshow/ephedrine-alkaloid/229370420
https://pubmed.ncbi.nlm.nih.gov/26943796/
https://www.benchchem.com/product/b15180892?utm_src=pdf-body-img
https://www.benchchem.com/product/b15180892?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physiological Response
(e.g., Vasoconstriction,
Bronchodilation)

Click to download full resolution via product page
Caption: Simplified signaling cascade initiated by ephedrine binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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